Cas no 310434-11-8 (L-DOPA n-Butyl Ester Hydrochloride)
L-DOPA n-Butyl Ester Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 310434-11-8
- CHEMBL1823473
- L-Tyrosine, 3-hydroxy-, butyl ester
- SCHEMBL8257343
- L-DOPA n-Butyl Ester Hydrochloride
- DTXSID20960258
- butyl (2S)-2-amino-3-(3,4-dihydroxyphenyl)propanoate
- L-DOPA n-Butyl Ester
- Butyl 3-hydroxytyrosinate
- 39638-52-3
-
- Inchi: 1S/C13H19NO4/c1-2-3-6-18-13(17)10(14)7-9-4-5-11(15)12(16)8-9/h4-5,8,10,15-16H,2-3,6-7,14H2,1H3/t10-/m0/s1
- InChI Key: QDMOINLDXCZCEK-JTQLQIEISA-N
- SMILES: O(C([C@H](CC1C=CC(=C(C=1)O)O)N)=O)CCCC
Computed Properties
- Exact Mass: 253.13140809g/mol
- Monoisotopic Mass: 253.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 92.8Ų
L-DOPA n-Butyl Ester Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D533760-50mg |
L-DOPA n-Butyl Ester Hydrochloride |
310434-11-8 | 50mg |
$155.00 | 2023-05-18 | ||
| TRC | D533760-250mg |
L-DOPA n-Butyl Ester Hydrochloride |
310434-11-8 | 250mg |
$873.00 | 2023-05-18 | ||
| TRC | D533760-500mg |
L-DOPA n-Butyl Ester Hydrochloride |
310434-11-8 | 500mg |
$ 800.00 | 2023-09-07 |
L-DOPA n-Butyl Ester Hydrochloride Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on L-DOPA n-Butyl Ester Hydrochloride
Professional Introduction to L-DOPA n-Butyl Ester Hydrochloride (CAS No. 310434-11-8)
L-DOPA n-Butyl Ester Hydrochloride, with the chemical identifier CAS No. 310434-11-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound represents a derivative of L-DOPA (Levodopa), a well-known intermediate in the synthesis of catecholamines, including dopamine, which plays a crucial role in the nervous system. The introduction of a butyl ester and subsequent hydrochloride salt modification enhances its pharmacokinetic properties, making it a subject of interest for potential therapeutic applications.
The structure of L-DOPA n-Butyl Ester Hydrochloride incorporates a butyl ester group at the side chain of the L-DOPA molecule, which is followed by the hydrochloride salt form to improve its solubility and stability. This structural modification is strategically designed to influence its metabolic pathways and interaction with biological targets, potentially offering advantages over the parent compound in terms of bioavailability and duration of action. Such modifications are increasingly common in drug development, where fine-tuning molecular structure can lead to significant improvements in therapeutic efficacy.
In recent years, there has been growing research interest in compounds derived from L-DOPA due to their potential roles in managing neurological disorders. L-DOPA n-Butyl Ester Hydrochloride has been explored as a candidate for treating conditions characterized by dopamine deficiency, such as Parkinson's disease. The esterification process not only stabilizes the molecule but also allows for controlled release mechanisms, which could be particularly beneficial in clinical settings where sustained dopamine levels are essential.
One of the most compelling aspects of L-DOPA n-Butyl Ester Hydrochloride is its potential to serve as a prodrug. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. In this case, the butyl ester group can be enzymatically hydrolyzed back to L-DOPA, which then exerts its therapeutic effects. This approach can mitigate some of the limitations associated with direct L-DOPA administration, such as rapid metabolism or poor penetration across certain biological barriers.
Current research is focusing on understanding the pharmacokinetic profile of L-DOPA n-Butyl Ester Hydrochloride to optimize its delivery and efficacy. Studies have indicated that this compound may exhibit a longer half-life compared to L-DOPA, allowing for less frequent dosing and improved patient compliance. Additionally, preliminary investigations suggest that it may have a reduced risk of peripheral side effects, such as nausea and vomiting, which are commonly observed with L-DOPA therapy.
The synthesis of L-DOPA n-Butyl Ester Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and enzymatic esterification, have been employed to enhance efficiency and minimize byproduct formation. These techniques align with the broader trend in pharmaceutical chemistry towards greener and more sustainable synthesis routes.
In terms of analytical characterization, L-DOPA n-Butyl Ester Hydrochloride is typically assessed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These analytical tools provide comprehensive information about the compound's purity, molecular structure, and impurity profiles. Rigorous quality control measures are essential to ensure that the final product meets regulatory standards for pharmaceutical use.
The potential applications of L-DOPA n-Butyl Ester Hydrochloride extend beyond treating dopamine-related disorders. Emerging research suggests that it may have utility in neuroprotection and cognitive enhancement due to its ability to modulate dopaminergic pathways. Furthermore, its structural similarity to other catecholamine derivatives opens up possibilities for investigating its interactions with various enzymes and receptors involved in neurotransmission.
As research progresses, L-DOPA n-Butyl Ester Hydrochloride is expected to play an increasingly important role in both academic studies and clinical trials. Collaborative efforts between chemists, biochemists, and clinicians will be crucial in translating laboratory findings into viable therapeutic options for patients suffering from neurological conditions. The compound's unique properties make it a promising candidate for further exploration in drug discovery pipelines.
In conclusion,L-DOPA n-Butyl Ester Hydrochloride (CAS No. 310434-11-8) represents an innovative approach to leveraging the therapeutic potential of L-DOPA derivatives through structural modification. Its enhanced pharmacokinetic properties, coupled with ongoing research into its mechanisms of action, position it as a valuable asset in the quest for improved treatments for neurological disorders. As scientific understanding continues to evolve, this compound holds promise for contributing significantly to advancements in medicinal chemistry and patient care.
310434-11-8 (L-DOPA n-Butyl Ester Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)